Cas no 175202-61-6 (methyl 4-(aminocarbonyl)-5-(methylthio)thiophene-2-carboxylate)

• Product Name: methyl 4-(aminocarbonyl)-5-(methylthio)thiophene-2-carboxylate
• CAS No: 175202-61-6
• MF: C₈H₉NO₃S₂
• MW: 231.291959524155
• CID: 1361123
• PubChem ID: 2820180
• Update Time: 2025-04-20

methyl 4-(aminocarbonyl)-5-(methylthio)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(aminocarbonyl)-5-(methylthio)thiophene-2-carboxylate
• methyl 4-carbamoyl-5-methylsulfanylthiophene-2-carboxylate
• IDI1_015001
• CCG-41508
• 175202-61-6
• HMS1441E06
• SR-01000631579-1
• Maybridge3_003614
• DTXSID20384854
• 2-Thiophenecarboxylic acid, 4-(aminocarbonyl)-5-(methylthio)-, methyl ester

• Inchi： 1S/C8H9NO3S2/c1-12-7(11)5-3-4(6(9)10)8(13-2)14-5/h3H,1-2H3,(H2,9,10)
• InChI Key： HDWLYMDKTFLLHN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(C(N)=O)=C1SC

Computed Properties

• Exact Mass: 231.00247
• Monoisotopic Mass: 231.00238550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 69.39